Cas no 1542006-53-0 (1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol)

• Product name: 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1542006-53-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6350115
• PubChem ID: 82605938

1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol
• EN300-1821759
• 1542006-53-0
• 1-[3-(dimethylamino)phenyl]-2-(methylamino)ethan-1-ol

• Inchi： 1S/C11H18N2O/c1-12-8-11(14)9-5-4-6-10(7-9)13(2)3/h4-7,11-12,14H,8H2,1-3H3
• InChI Key： ATUZJTVNYGSEME-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1542006-53-0)

1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1542006-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a combination of dimethylamino and methylamino functional groups, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol has surged, driven by its relevance in neurological research and receptor modulation studies. A growing number of scientific inquiries focus on its potential to influence neurotransmitter systems, making it a subject of interest for conditions related to cognitive health. Online searches for terms like "CAS 1542006-53-0 uses" or "1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol synthesis" reflect the compound's prominence in academic and industrial circles.

The synthesis of 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol involves multi-step organic reactions, often starting from readily available aromatic precursors. Key steps include amination and hydroxylation, which are critical for achieving the desired stereochemistry and functional group arrangement. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies align with the broader trend toward green chemistry, as researchers seek to minimize waste and improve reaction efficiency.

From a commercial perspective, CAS No. 1542006-53-0 is often sourced by laboratories and pharmaceutical companies engaged in high-throughput screening and medicinal chemistry. Its versatility as a building block for small-molecule therapeutics has made it a staple in drug discovery pipelines. Notably, the compound's logP value and solubility profile are frequently analyzed to predict its bioavailability, a topic of high relevance in modern pharmacology.

Beyond its pharmaceutical applications, 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol has also been explored in material science. Its ability to form stable complexes with metals and other organic molecules opens doors for innovations in catalysis and polymer chemistry. This dual utility underscores the compound's interdisciplinary importance, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to investigate CAS 1542006-53-0, questions about its mechanism of action and derivative potential remain at the forefront. Online forums and research databases frequently highlight queries such as "Is 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol safe for lab use?" or "What are the alternatives to this compound?" These discussions reflect the need for accessible, evidence-based information to guide safe and effective utilization.

In summary, 1-3-(dimethylamino)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1542006-53-0) represents a compelling case study in the convergence of chemical innovation and practical application. Its multifaceted role in drug development, material design, and academic research ensures its continued relevance in a rapidly evolving scientific landscape. Future studies will likely focus on optimizing its synthesis and expanding its utility, further solidifying its position as a valuable tool for researchers worldwide.